Cas no 80269-67-6 (1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate)

• Product name: 1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate
• CAS No: 80269-67-6
• MF: C₉H₁₂O₆
• MW: 216.18800
• CID: 985327
• PubChem ID: 13782253

1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-, trimethylester
• trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate
• 1,1,3-Cyclohexanetricarboxylic acid,4-oxo-,trimethyl ester
• 2,4,4-Tricarbomethoxy cyclohexanone
• 4-Oxo-1,1,3-cyclohexantricarbonsaeure-trimethylester
• 4-oxocyclohexane-1,1,3-tricarboxylate
• CYC024
• trimethyl-4-oxocyclohexane-1,1,3-tricarboxylate
• 1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate
• trimethyl4-oxocyclohexane-1,1,3-tricarboxylate
• AKOS005067522
• VNMXZSWOKNCHAM-UHFFFAOYSA-N
• EN300-1588327
• FT-0723207
• SCHEMBL8988309
• MFCD00069070
• 80269-67-6
• DTXSID30549331
• DB-050138

• MDL： MFCD00069070
• Inchi： InChI=1S/C12H16O7/c1-17-9(14)7-6-12(10(15)18-2,11(16)19-3)5-4-8(7)13/h7H,4-6H2,1-3H3
• InChI Key： VNMXZSWOKNCHAM-UHFFFAOYSA-N
• SMILES： COC(=O)C1CC(CCC1=O)(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 216.06300
• Monoisotopic Mass: 272.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 358.6±42.0 °C at 760 mmHg
• PSA: 111.90000
• LogP: 0.41680

1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate

1,1,3-TriMethyl 4-OxoCycloHexane-1,1,3-Tricarboxylate (CAS No. 80269-67-6): A Comprehensive Overview

The compound 1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate, identified by the CAS registry number 80269-67-6, is a complex organic molecule with significant potential in various chemical and industrial applications. This compound belongs to the class of cyclohexane derivatives and exhibits a unique combination of functional groups that make it versatile for use in polymer synthesis, pharmaceuticals, and advanced materials. Recent studies have highlighted its role in enhancing the mechanical properties of biodegradable polymers and its potential as a precursor for drug delivery systems.

The molecular structure of 1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate consists of a cyclohexane ring with three methyl groups attached at positions 1 and 3. The presence of three carboxylate groups at the same positions introduces a high degree of functionality to the molecule. Additionally, the ketone group at position 4 contributes to its reactivity and ability to participate in various chemical reactions. This structural complexity allows for a wide range of applications across different industries.

In recent years, researchers have focused on leveraging the unique properties of this compound to develop advanced materials with improved thermal stability and mechanical strength. For instance, studies published in leading chemistry journals have demonstrated that incorporating 80269-67-6 into polyesters significantly enhances their resistance to environmental stress cracking. Furthermore, its ability to form cross-linked networks has made it a valuable component in the production of high-performance adhesives and coatings.

The synthesis of 1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. These methods not only reduce the overall cost but also minimize the environmental footprint associated with its manufacturing.

In the field of biotechnology, this compound has shown promise as a precursor for bio-based polymers. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for producing biodegradable plastics that can replace traditional petroleum-based materials. Moreover, its compatibility with enzymatic processes has opened new avenues for its use in bio-manufacturing.

The physical properties of CAS No. 80269-67-6 are equally remarkable. It exhibits excellent solubility in organic solvents and has a high melting point due to its rigid molecular structure. These characteristics make it suitable for use in high-performance applications where thermal stability is critical.

In conclusion, 1,1,3-trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate (CAS No. 80269-67-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new potential uses for this compound